(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acid

• IUPAC Name: (3R)-3-(2-ethoxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H23NO5/c1-5-21-13-9-7-6-8-11(13)12(10-14(18)19)17-15(20)22-16(2,3)4/h6-9,12H,5,10H2,1-4H3,(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key: AQWFWQUVUYQKRQ-GFCCVEGCSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(CC(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCOC1=CC=CC=C1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C16H23NO5
• Molecular Weight: 309.36 g/mol

Description

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acid, also known as Boc-L-phenylalanine ethyl ester, is a synthetic compound widely used in scientific research. This compound is a derivative of L-phenylalanine, an essential amino acid that cannot be synthesized by the human body and must be obtained through diet. Boc-L-phenylalanine ethyl ester has several applications in the field of biochemistry and pharmacology, making it an important compound in scientific research.

Mechanism of Action

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester acts as a substrate for various enzymes involved in peptide and protein synthesis. This compound is selectively incorporated into peptides and proteins during their synthesis, leading to the formation of modified molecules with altered properties. (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester can also act as a prodrug, which is a biologically inactive compound that is converted into an active drug once inside the body.
Biochemical and Physiological Effects:
(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester has several biochemical and physiological effects, depending on the specific peptide or protein it is incorporated into. This compound can alter the structure and function of peptides and proteins, leading to changes in their biological activity. (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester can also affect the absorption, distribution, metabolism, and excretion of drugs in the body.

Advantages and Limitations for Lab Experiments

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester has several advantages for lab experiments, including its ease of synthesis, stability, and compatibility with standard analytical techniques. This compound can be used to modify the properties of peptides and proteins, leading to the development of new drugs with improved efficacy and safety. However, (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and analyze this compound.

Future Directions

There are several future directions for research involving (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester. One area of interest is the development of new drugs targeting the central nervous system, particularly those involved in the regulation of mood and behavior. Another area of research is the use of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester as a tool for studying the structure and function of peptides and proteins, particularly those involved in disease processes. Finally, there is a need for further research to determine the safety and efficacy of (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester in humans, particularly in the context of drug development.

Scientific Research Applications

(3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester has several applications in scientific research, particularly in the fields of biochemistry and pharmacology. This compound is commonly used as a building block for the synthesis of peptides and proteins, which are essential molecules in the human body. (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acidalanine ethyl ester is also used in the development of new drugs, particularly those targeting the central nervous system.